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Compound of Interest

2-[(2-

Compound Name: Methoxyphenyl)methoxy]ethan-1-
amine

Cat. No.: B13291163

Get Quote

\ J

CAS Number: 1423027-97-7 (Hydrochloride Salt)[1][2][3][4]

Executive Summary & Chemical Identity[5][6]

2-[(2-Methoxyphenyl)methoxy]ethan-1-amine is a primary amine building block
characterized by a benzyloxy ether linkage connecting an ethylamine chain to an ortho-
substituted anisole ring. It is distinct from its more common phenolic isomer, a critical
differentiation for medicinal chemistry applications.
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Property Specification

IUPAC Name 2-[(2-Methoxyphenyl)methoxy]ethan-1-amine
Common Name 2-(2-Methoxybenzyloxy)ethylamine

CAS Number (HCI) 1423027-97-7

CAS Number (Free Base) Not widely listed; typically generated in situ

C10H15NOz2 (Free Base) / C10H16CINO2 (HCI
Salt)

Molecular Formula

181.23 g/mol (Free Base) / 217.69 g/mol (HCI

Molecular Weight
Salt)

SMILES COclccceclCOCCN

The "Isomer Trap": Critical Distinction

Researchers frequently conflate this molecule with 2-(2-Methoxyphenoxy)ethylamine (CAS
1836-62-0), a famous intermediate used in the synthesis of Carvedilol and Tamsulosin.

o Target Molecule (CAS 1423027-97-7): Contains a Benzyl Ether (-CH2-O-). The aromatic ring
is separated from the oxygen by a methylene group. This increases the chain length and
flexibility.

e« Common Isomer (CAS 1836-62-0): Contains a Phenyl Ether (-O-). The oxygen is directly
attached to the aromatic ring.

Implication: Substituting one for the other in Structure-Activity Relationship (SAR) studies will
drastically alter the compound's geometry, electronics, and metabolic stability (benzyl ethers
are more susceptible to oxidative dealkylation than phenyl ethers).

Synthesis & Production Protocols

Since specific literature on this exact CAS is sparse compared to its phenoxy analog, the
synthesis follows the "Gold Standard" protocol for Williamson Ether Synthesis of amino-
functionalized benzyl ethers.
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Retrosynthetic Analysis

The most robust route involves the coupling of 2-methoxybenzyl halide with an N-protected
ethanolamine, followed by deprotection. Direct alkylation of ethanolamine is discouraged due to
poly-alkylation risks.

. NaH, THF
2-Methoxybenzyl Bromide 0°C to RT
4M HCl/Dioxane
Intermediate: Deprotection Target:
N-Boc-2-(2-methoxybenzyloxy)ethylamine 2-[(2-Methoxyphenyl)methoxy]ethan-1-amine HCI
N-Boc-Ethanolamine

Click to download full resolution via product page

Figure 1: Synthetic pathway for CAS 1423027-97-7 via N-Boc protection strategy.

Detailed Experimental Protocol

Note: All steps must be performed under an inert atmosphere (Nitrogen or Argon).

Step 1: Ether Formation

e Reagents: Suspend Sodium Hydride (NaH) (1.2 eq, 60% dispersion in oil) in anhydrous THF
(Tetrahydrofuran) at 0°C.

» Addition: Dropwise add N-Boc-ethanolamine (1.0 eq) dissolved in THF. Stir for 30 minutes to
generate the alkoxide.

o Alkylation: Add 2-Methoxybenzyl bromide (1.0 eq) dropwise.
e Reaction: Allow the mixture to warm to room temperature and stir for 12—-16 hours.

o Workup: Quench with saturated NH4Cl solution. Extract with Ethyl Acetate (3x). Wash
organics with brine, dry over Na=SOa4, and concentrate.

o Purification: Flash column chromatography (Hexanes/EtOAc) to isolate the N-Boc protected
intermediate.
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Step 2: Deprotection (HCI Salt Formation)

¢ Dissolution: Dissolve the intermediate in 1,4-Dioxane or DCM.
o Acidolysis: Add 4M HCI in Dioxane (5—10 eq). Stir at room temperature for 2—4 hours.

« |solation: The product often precipitates as a white solid. Filter and wash with diethyl ether. If
no precipitate forms, concentrate and triturate with ether to yield 2-[(2-
Methoxyphenyl)methoxy]ethan-1-amine hydrochloride.

Applications in Drug Discovery

This molecule serves as a specialized linker and scaffold in Fragment-Based Drug Discovery
(FBDD).

Structural Utility (SAR Probe)

Medicinal chemists use this building block to probe the "Linker Region" of a pharmacophore.

 Flexibility: The extra methylene group (-CHz-) in the benzyl ether adds rotational freedom
compared to the rigid phenoxy analog.

» Electronic Insulation: The benzyl methylene insulates the ether oxygen from the aromatic
ring's resonance, altering the electron density and potential pi-stacking interactions of the
anisole ring.

Potential Therapeutic Areas

Based on the structural motif, this fragment is relevant in:

» Kinase Inhibitors: As a solvent-exposed tail to improve solubility or reach a specific pocket
(e.g., ribose binding pocket).

» GPCR Ligands: Modifying the distance between the basic amine (protonated at physiological
pH) and the aromatic lipophilic group to optimize receptor binding affinity.

o PROTAC Linkers: The ether chain provides a non-peptide, metabolically stable linker option
for degrading chimeras.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b13291163/docs?utm_src=pdf-body#technical-guide-2-2-methoxyphenyl-methoxy-ethan-1-amine
https://www.benchchem.com/product/b13291163/docs?utm_src=pdf-body#technical-guide-2-2-methoxyphenyl-methoxy-ethan-1-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13291163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Handling & Safety (E-E-A-T)
Stability

e Hygroscopic Nature: The HCI salt (CAS 1423027-97-7) is likely hygroscopic. Store in a
desiccator at -20°C for long-term stability.

o Oxidation: Benzyl ethers can slowly oxidize to benzaldehydes and alcohols upon prolonged
exposure to air and light. Keep under inert gas.

Safety Profile (GHS Classification)
» Signal Word:WARNING

e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

e Precaution: Always handle in a fume hood. The free base is a primary amine and may cause
chemical burns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 1423033-25-3|2-[(3-Methoxyphenyl)methoxy]ethan-1-amine hydrochloride|BLD Pharm
[bldpharm.com]

2. 50634-75-8|2-(4-(Benzyloxy)phenoxy)ethan-1-amine|BLD Pharm [bldpharm.com]

3. 1423027-97-7|2-[(2-Methoxyphenyl)methoxy]ethan-1-amine hydrochloride|BLD Pharm
[bldpharm.com]

4. aksci.com [aksci.com]

To cite this document: BenchChem. [Technical Guide: 2-[(2-Methoxyphenyl)methoxy]ethan-
1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13291163/docs#technical-guide-2-2-methoxyphenyl-
methoxy-ethan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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